ethyl 4-{3-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoate

• IUPAC Name: ethyl 4-[3-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2,5-dimethylpyrrol-1-yl]benzoate
• InChI: InChI=1S/C19H18N2O4S/c1-4-25-18(23)13-5-7-15(8-6-13)21-11(2)9-14(12(21)3)10-16-17(22)20-19(24)26-16/h5-10H,4H2,1-3H3,(H,20,22,24)/b16-10-
• InChI Key: SBRHXUZVAYQNAS-YBEGLDIGSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=CC(=C2C)C=C3C(=O)NC(=O)S3)C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=CC(=C2C)/C=C\3/C(=O)NC(=O)S3)C
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

The compound is a derivative of thiazolidine, which is a five-membered ring containing sulfur and nitrogen. It also contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also has an ester functional group, which is typically formed by the condensation of a carboxylic acid and an alcohol.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The thiazolidine ring and the pyrrole ring would contribute to the rigidity of the molecule, while the ester group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Scientific Research Applications

Anticancer Properties

Thiazolidine derivatives, including our compound of interest, have shown promising anticancer activity. Their unique structure and sulfur-containing heterocyclic ring contribute to their pharmacological properties. Researchers have investigated their potential as chemotherapeutic agents, targeting various cancer types. These compounds may inhibit cell proliferation, induce apoptosis, and interfere with tumor growth pathways. .

Green Synthesis and Atom Economy

Efforts to improve the synthesis of thiazolidine derivatives have focused on green chemistry approaches. Multicomponent reactions, click chemistry, and nano-catalysis enhance selectivity, yield, and purity. .

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Many thiazolidine derivatives exhibit biological activity, including anticancer, anticonvulsant, antimicrobial, and anti-inflammatory activities.

Future Directions

Thiazolidine derivatives are a topic of ongoing research due to their diverse biological activities. Future research could explore the synthesis of new derivatives, their biological activities, and their potential applications in medicine.